6-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one

• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1,5,7,8-tetrahydro-1,6-naphthyridin-2-one
• InChI: InChI=1S/C16H16N2O5S/c19-16-4-1-11-10-18(6-5-13(11)17-16)24(20,21)12-2-3-14-15(9-12)23-8-7-22-14/h1-4,9H,5-8,10H2,(H,17,19)
• InChI Key: UFROXSLXMPPASH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C=C2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol
• CAS No.: 1421501-52-1

Description

The compound seems to be a complex organic molecule with a dihydrobenzodioxin core. Dihydrobenzodioxins are a class of organic compounds which are known for their potential applications in various fields.

Molecular Structure Analysis

The molecular structure of similar compounds involves fused polycyclic aryl fragments. These compounds have been used to construct blue-emissive phenanthroimidazole-functionalized target molecules.

Scientific Research Applications

Synthesis and Chemical Properties

Novel derivatives of the benzo[b][1,6]naphthyridine system have been explored, demonstrating the versatility of such compounds in chemical synthesis. An efficient synthesis approach led to the creation of various sulfonamide derivatives, showcasing the compound's potential for further chemical modifications and applications in material science or as intermediates in pharmaceutical synthesis (Deady & Rogers, 2006).

Additionally, silver-catalyzed tandem synthesis techniques have been developed for naphthyridines and thienopyridines, indicating the capacity for regioselective synthesis of highly functionalized derivatives through three-component reactions. This showcases the compound's structural flexibility and adaptability for various synthetic pathways (Verma et al., 2013).

Applications in Material Science and Catalysis

Research into sulfonated polybenzothiazoles containing naphthalene units for proton exchange membranes reveals the utility of structurally similar compounds in enhancing the performance of fuel cells. These materials exhibit excellent dimensional stability, high thermal and oxidative stabilities, and good mechanical properties, highlighting the compound's relevance in advancing energy technologies (Wang et al., 2015); (Wang & Guiver, 2017).

Novel Anticancer Agents

The exploration of 5H-Dibenzo[c,h]1,6-naphthyridin-6-ones as novel topoisomerase I-targeting anticancer agents with potent cytotoxic activity underscores the compound's potential in medical research. This highlights its importance in developing new therapeutic agents for cancer treatment (Ruchelman et al., 2003).

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit moderate to weak inhibition of cholinestrases and lipoxygenase enzymes .

Mode of Action

It’s worth noting that similar compounds have been used in the construction of blue-emissive phenanthroimidazole-functionalized target molecules . These compounds exhibit an up-conversion of triplets to singlets via a triplet–triplet annihilation (TTA) process .

Biochemical Pathways

Similar compounds have been shown to influence the electroluminescent process in organic light-emitting diodes (oleds), contributing to their efficient performance .

Result of Action

Similar compounds have been shown to contribute to the efficient device performance of pyrenyl dihydrobenzodioxin phenanthroimidazole in oleds due to the tta contribution to the electroluminescent process .

Action Environment

It’s worth noting that the choice of solvent and reaction temperature can influence the synthesis of similar compounds, affecting yield and purity .

Future Directions

The efficient device performance of similar compounds is due to the TTA contribution to the electroluminescent process. This suggests potential applications in the development of efficient, stable devices for generating light of all visible colors.